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Abstract

Dimethyl sulfate (DMS) is a powerful and highly efficient methylating agent extensively utilized
in organic synthesis for the introduction of methyl groups onto a variety of nucleophilic
substrates. Valued for its high reactivity and low cost, it serves as a critical reagent in the
industrial manufacturing of pharmaceuticals, dyes, perfumes, and agricultural chemicals.[1][2]
[3] This technical guide provides an in-depth overview of dimethyl sulfate, covering its
chemical properties, reaction mechanisms, and diverse applications. It includes detailed
experimental protocols for O-, N-, and S-methylation, quantitative data summaries, and crucial
safety and handling procedures to ensure its safe and effective use in a laboratory setting.

Introduction

Dimethyl sulfate ((CH3)2SO4 or Me2S0a) is the diester of methanol and sulfuric acid. It is a
potent, versatile, and cost-effective methylating agent preferred in many industrial processes
for its high reactivity.[1][4] DMS efficiently transfers a methyl group to a wide range of
substrates containing active hydrogen, including phenols, amines, thiols, and carboxylic acids.
[5][6] The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2)
mechanism.[1][7]

Despite its utility, the use of dimethyl sulfate is accompanied by significant health risks. It is
classified as extremely toxic, corrosive, and a probable human carcinogen (IARC Group 2A).[8]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b139945?utm_src=pdf-interest
https://www.benchchem.com/product/b139945?utm_src=pdf-body
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss32.html
https://www.elsevier.es/pt-revista-educacion-quimica-78-articulo-synthesis-caffeine-from-theobromine-bringing-S0187893X15720926
https://patents.google.com/patent/US6204337B1/en
https://www.benchchem.com/product/b139945?utm_src=pdf-body
https://www.benchchem.com/product/b139945?utm_src=pdf-body
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss32.html
https://www.nbinno.com/article/other-organic-chemicals/comparing-methylating-agents-dimethyl-sulfate-top-choice-kq
https://prepchem.com/synthesis-of-codeine/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20070314/patents/EP1560833NWB1/document.html
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss32.html
https://pubs.acs.org/doi/10.1021/acsomega.4c10962
https://www.benchchem.com/product/b139945?utm_src=pdf-body
https://www.arkat-usa.org/get-file/29478/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[9] Its high toxicity, coupled with a lack of immediate warning symptoms, necessitates stringent
safety protocols, including handling within a fume hood and the use of appropriate personal
protective equipment (PPE).[8][10] This guide aims to provide the necessary technical details
for researchers to harness the synthetic power of DMS while mitigating its associated risks.

Physicochemical Properties

Dimethyl sulfate is a colorless, oily liquid with a faint, onion-like odor.[1] Key physical and
chemical properties are summarized in the table below.

Property Value Reference(s)
Chemical Formula C2He04S [1]

Molar Mass 126.13 g/mol [1]
Appearance Colorless, oily liquid [1]14]

Density 1.33 g/mL [1]

Boiling Point 188 °C (decomposes) [1]

Melting Point -32 °C [1]

Soluble in acetone, benzene,

Solubility ether, dioxane. Reacts with [21[4]
water.

Vapor Pressure 0.5 mmHg at 20 °C [8]

Flash Point 83 °C [8]

Mechanism of Methylation

Dimethyl sulfate is a classic electrophile that delivers a methyl group to a nucleophile through
an SN2 reaction. The methylsulfate anion ((CH3OSOs]~) is an excellent leaving group,
facilitating the reaction. The first methyl group is transferred much more rapidly than the
second.[1] The reaction is versatile, allowing for the methylation of oxygen, nitrogen, and sulfur
nucleophiles.
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Experimental Workflow for DMS Methylation

Preparation

1. Setup
Assemble glassware in fume hood

2. Charge Reagents
Add substrate, base, and solvent

Reaction

3. Add DMS
Add dropwise, control temperature

4. Heat & Monitor
Reflux/heat as needed, monitor by TLC/GC

Workup & Purifi¢ation

5. Cool & Quench
Cool to RT, add aqueous base (e.g., NH4OH, NaOH)
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7. Dry & Concentrate
Dry organic layer (e.g., MgSOa), remove solvent

4

8. Purify
Column chromatography, distillation, or recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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